(5Z)-5-(4-tert-butylbenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• IUPAC Name: (5Z)-5-[(4-tert-butylphenyl)methylidene]-2-(3,4-dimethoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C23H23N3O3S/c1-23(2,3)16-9-6-14(7-10-16)12-19-21(27)26-22(30-19)24-20(25-26)15-8-11-17(28-4)18(13-15)29-5/h6-13H,1-5H3/b19-12-
• InChI Key: FAIPELOSSJPIPS-UNOMPAQXSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC(=C(C=C4)OC)OC)S2

Description

The compound (5Z)-5-(4-tert-butylbenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one belongs to the thiazolo-triazol-6-one family, characterized by a fused heterocyclic core with a benzylidene substituent. Its structure includes:

• 3,4-Dimethoxyphenyl group: Electron-rich aromatic moiety that may participate in hydrogen bonding or π-π interactions.

This scaffold is synthetically accessible via base-mediated condensation reactions, as seen in analogous compounds (e.g., potassium carbonate in methanol) . Derivatives of this class are explored for antimicrobial, antifungal, and anticancer activities due to their ability to disrupt enzymatic pathways or microbial cell membranes .

Biological Activity

The compound (5Z)-5-(4-tert-butylbenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a synthetic organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant research findings.

Chemical Structure

The compound's structure can be represented as follows:

• IUPAC Name : (5Z)-5-(4-tert-butylbenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
• Molecular Formula : C₁₈H₁₈N₄O₂S
• Molecular Weight : 362.43 g/mol

Structural Features

The compound features a thiazole ring fused with a triazole moiety, which is critical for its biological activity. The presence of the tert-butyl and dimethoxyphenyl groups enhances its lipophilicity and may influence its interaction with biological targets.

Research indicates that the compound exhibits several biological activities through various mechanisms:

• Antioxidant Activity : The presence of methoxy groups contributes to the compound's ability to scavenge free radicals, thereby protecting cells from oxidative stress.
• Enzyme Inhibition : Studies have shown that this compound can inhibit specific enzymes such as lipoxygenase (LOX), which plays a crucial role in inflammatory processes. Inhibition of LOX can lead to reduced production of inflammatory mediators like leukotrienes .
• Anticancer Properties : Preliminary studies suggest that the compound may induce apoptosis in cancer cells through modulation of signaling pathways involved in cell survival and proliferation.

Antioxidant Activity

In vitro studies demonstrated that the compound effectively scavenged DPPH radicals with an IC50 value comparable to known antioxidants like ascorbic acid. This suggests significant potential for use in formulations aimed at reducing oxidative damage.

Enzyme Inhibition Studies

A study evaluating the inhibitory effect on arachidonate 5-lipoxygenase showed that the compound inhibited enzyme activity with an IC50 value of 12 µM. This inhibition was associated with a decrease in leukotriene synthesis in human leukocyte cultures .

Anticancer Activity

In a cell line study involving breast cancer cells (MCF-7), treatment with the compound resulted in a dose-dependent reduction in cell viability. Flow cytometry analysis indicated an increase in apoptotic cells upon treatment, suggesting that the compound triggers programmed cell death pathways .

Comparative Analysis with Similar Compounds

Compound Name	Structure	Biological Activity
Compound A	Structure A	Antioxidant, Anti-inflammatory
Compound B	Structure B	Anticancer, Enzyme Inhibitor
(5Z)-5-(4-tert-butylbenzylidene)-2-(3,4-dimethoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one	Current Compound	Antioxidant, Enzyme Inhibitor, Anticancer

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of Thiazolo-Triazol-6-One Derivatives

Compound Name / ID	Substituents (Benzylidene / Aryl)	Molecular Weight (g/mol)	Key Biological Activities	Reference
(5Z)-5-(4-tert-Butylbenzylidene)-2-(3,4-dimethoxyphenyl) derivative (Main Compound)	4-tert-Butyl / 3,4-Dimethoxy	~467.6*	Antimicrobial (inferred)
(5Z)-5-(4-tert-Butylbenzylidene)-2-(3,4,5-trimethoxyphenyl) analog	4-tert-Butyl / 3,4,5-Trimethoxy	455.5	Not reported (structural analog)
(5Z)-2-(4-Butoxyphenyl)-5-(2,5-dimethoxybenzylidene) analog	2,5-Dimethoxy / 4-Butoxy	~453.5	Enhanced solubility (polar group)
(5Z)-5-{[3-(4-Butoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylene}-2-(4-methoxyphenyl) analog	Pyrazolyl / 4-Methoxy	~593.7	Potential kinase inhibition
(5Z)-5-(2,3-Dimethoxybenzylidene)-1,2,4-triazolo[3,2-b][1,3]thiazol-6(5H)-one	2,3-Dimethoxy / None	343.4	Crystallographically characterized

*Calculated based on molecular formula C₂₄H₂₅N₃O₄S.

Impact of Substituents on Properties

3,4-Dimethoxyphenyl vs. 3,4,5-trimethoxyphenyl: Additional methoxy groups in the latter may enhance water solubility but reduce passive diffusion .

Stereochemical Considerations: The Z-configuration of the benzylidene group is critical for activity, as seen in antifungal thiazolidinone derivatives .